Cas no 1955474-89-1 (methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride)

• Product Name: methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride
• CAS No: 1955474-89-1
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• MDL: MFCD19442673
• CID: 5172814
• PubChem ID: 43811018
• Update Time: 2024-11-05

methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,5S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• Methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• hydrochloride
• methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride
• AKOS026741671
• CS-0287481
• Methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride
• Methyl(1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylatehydrochloride
• methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate;hydrochloride
• 1955474-89-1
• EN300-88788

• MDL： MFCD19442673
• Inchi： 1S/C8H10F3NO2.ClH/c1-14-7(13)4-2-3-5(6(3)12-4)8(9,10)11;/h3-6,12H,2H2,1H3;1H/t3-,4+,5-,6-;/m1./s1
• InChI Key： ONBRGUPLTWUXFM-VFQQELCFSA-N
• SMILES： C([C@H]1[C@]2([H])N[C@H](C(=O)OC)C[C@]12[H])(F)(F)F.Cl

Computed Properties

• Exact Mass: 245.0430408g/mol
• Monoisotopic Mass: 245.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų